Cas no 1000775-18-7 (Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester)

• Product Name: Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester
• CAS No: 1000775-18-7
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• CID: 97671
• PubChem ID: 29949726
• Update Time: 2025-04-18

Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester
• quinolin-6-yl 2,2,2-trifluoroacetate
• (QUINOLIN-6-YL) 2,2,2-TRIFLUOROACETATE
• AG-D-04170
• CTK3J8495
• SureCN6859157
• 2,2,2-Trifluoroacetic acid 6-quinolinyl ester
• Quinolin-6-yl trifluoroacetate
• 1000775-18-7
• SCHEMBL6859157
• Acetic acid, 2,2,2-trifluoro-, 6-quinolinyl ester
• DTXSID90652411

• Inchi： 1S/C11H6F3NO2/c12-11(13,14)10(16)17-8-3-4-9-7(6-8)2-1-5-15-9/h1-6H
• InChI Key： VSHPSUYOQMHUET-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC1C=CC2C(=CC=CN=2)C=1)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.0±35.0 ºC (760 Torr),
• Flash Point: 114.6±25.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),